![molecular formula C12H17N3O2S2 B2418692 N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)methanesulfonamide CAS No. 2034546-18-2](/img/structure/B2418692.png)
N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)methanesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)methanesulfonamide, also known as DMTS, is a chemical compound that has been extensively studied in scientific research. This compound has been found to have various biochemical and physiological effects, making it a promising candidate for further study and development.
Scientific Research Applications
Organometallic Chemistry and Catalysis
- Synthesis and Characterization of Complexes : The synthesis of stable organopalladium(IV) complexes and their selective reductive elimination processes have been explored. These studies highlight the utility of pyrazolyl ligands in stabilizing high-valent palladium complexes and facilitating ethane formation from allylpalladium(IV) complexes (Brown, Byers, & Canty, 1990).
- Catalytic Applications : Research into rhodium(I) complexes bearing pyrazolyl ligands anchored on glassy carbon electrodes suggests potential for recyclable hydroamination catalysts. This work underscores the versatility of pyrazolyl ligands in catalysis, particularly in intramolecular hydroamination processes (Tregubov, Vuong, Luais, Gooding, & Messerle, 2013).
Biological Applications
- Antibacterial and Antifungal Activities : Studies on diorganotin derivatives with pyridyl functionalized bis(pyrazol-1-yl)methanes have shown cytotoxic activity against Hela cells, indicating potential antibacterial applications (Li, Song, Dai, & Tang, 2010). Additionally, derivatives of 1-phenyl-2,3-dimethylpyrazolin 5-thione have been investigated for their antifungal activity, suggesting their use in combating fungal infections (Bikkulova, Ivanov, & Medvedeva, 1986).
Synthesis of Novel Compounds
- Development of New Heterocyclic Compounds : Efforts to synthesize new heterocyclic compounds containing a sulfonamido moiety have yielded structures with potential antibacterial properties. This research contributes to the ongoing search for novel antibacterial agents (Azab, Youssef, & El-Bordany, 2013).
properties
IUPAC Name |
N-[2-(3,5-dimethylpyrazol-1-yl)-2-thiophen-3-ylethyl]methanesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17N3O2S2/c1-9-6-10(2)15(14-9)12(7-13-19(3,16)17)11-4-5-18-8-11/h4-6,8,12-13H,7H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GGEAPTYBZVOVPY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1C(CNS(=O)(=O)C)C2=CSC=C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17N3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.